Cas no 1192356-26-5 (2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate)

• Product Name: 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate
• CAS No: 1192356-26-5
• MF: C₁₆H₁₉F₃N₂O₃S
• MW: 376.39387345314
• MDL: MFCD26097253
• CID: 4685167
• Update Time: 2025-06-08

2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 2-(6-(trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate
• SKKHZOZQIRJMGB-UHFFFAOYSA-N
• 1-Methyl-1-(6-trifluoromethyl-pyridin-2-yl)-ethylamine 4-methylbenzenesulfonate
• 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate

• MDL： MFCD26097253
• Inchi： 1S/C9H11F3N2.C7H8O3S/c1-8(2,13)6-4-3-5-7(14-6)9(10,11)12;1-6-2-4-7(5-3-6)11(8,9)10/h3-5H,13H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： SKKHZOZQIRJMGB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.FC(C1=CC=CC(C(C)(C)N)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 407
• Topological Polar Surface Area: 102

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate

Professional Introduction to Compound with CAS No. 1192356-26-5 and Product Name: 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate

The compound identified by the CAS number 1192356-26-5 and the product name 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a trifluoromethyl substituent on a pyridine ring, is particularly noteworthy for its structural complexity and potential therapeutic applications. The 4-methylbenzenesulfonate moiety further enhances its pharmacological profile, making it a subject of considerable interest in medicinal chemistry research.

In recent years, the incorporation of trifluoromethyl groups into pharmaceutical molecules has gained prominence due to their ability to modulate metabolic stability, binding affinity, and overall bioavailability. The presence of this group in the 6-(Trifluoromethyl)pyridin-2-yl moiety of our compound suggests that it may exhibit enhanced binding interactions with biological targets, a characteristic that is often exploited in the development of novel drugs. This modification can also contribute to improved pharmacokinetic properties, which are critical for drug efficacy and patient compliance.

The propan-2-amine component of the compound introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in the design of small-molecule inhibitors and activators. Additionally, the 4-methylbenzenesulfonate anion serves as a solubilizing agent, facilitating the compound's dissolution in aqueous media and enhancing its bioavailability. This dual functionality makes the compound a promising candidate for further investigation in drug discovery programs.

Recent studies have highlighted the potential of pyridine-based compounds in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif present in our compound aligns well with these emerging trends. For instance, pyridine derivatives have been shown to interact with enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy. The trifluoromethyl group's ability to enhance metabolic stability further supports its utility in this context.

Moreover, the sulfonate group in the 4-methylbenzenesulfonate moiety has been demonstrated to improve oral bioavailability and reduce renal clearance. This characteristic is particularly advantageous for drugs that require prolonged circulation or targeted delivery to specific tissues. The combination of these features makes our compound an attractive candidate for further exploration in preclinical studies.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with increasing accuracy. Molecular docking studies using our compound have revealed potential binding affinities with several therapeutic targets, including protein kinases and transcription factors. These findings suggest that our compound may exhibit inhibitory activity against relevant disease pathways.

In conclusion, the compound with CAS number 1192356-26-5 and product name 2-(6-(Trifluoromethyl)pyridin-2-yl)propan-2-amine 4-methylbenzenesulfonate represents a promising candidate for further pharmaceutical development. Its unique structural features, including the presence of a trifluoromethyl group and a 4-methylbenzenesulfonate moiety, make it well-suited for interaction with biological targets and exhibit favorable pharmacokinetic properties. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological profile.